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An In-depth Technical Guide to the Olfactory Characteristics of Hexyl Butyrate

Abstract
Hexyl butyrate (CAS No. 2639-63-6) is an aliphatic ester recognized for its significant

contribution to the flavor and fragrance industries.[1][2] This document provides a

comprehensive technical overview of its olfactory characteristics, intended for researchers,

scientists, and professionals in drug development. It details the compound's physicochemical

properties, qualitative odor profile, and quantitative sensory thresholds. Furthermore, this guide

outlines the standard experimental methodologies for olfactory analysis, including Gas

Chromatography-Olfactometry (GC-O) and odor threshold determination. The biochemical

mechanism of its perception via the olfactory signal transduction pathway is also described and

visualized. All quantitative data are consolidated into tables for clarity, and key processes are

illustrated with diagrams using the DOT language.

Chemical and Physical Properties
Hexyl butyrate, also known as hexyl butanoate, is the ester formed from the condensation of

n-hexanol and butyric acid.[3][4] It is a clear, colorless liquid at room temperature.[5][6] Its

volatility and hydrophobicity are key properties that allow it to reach olfactory receptors in the

nasal cavity.[7][8] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Hexyl Butyrate
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Property Value References

Molecular Formula C₁₀H₂₀O₂ [3][4][5][9]

Molecular Weight 172.27 g/mol [3][5][6]

CAS Number 2639-63-6 [3][5][10]

Appearance Clear, colorless liquid [5][6]

Density 0.851 - 0.88 g/cm³ at 20-25°C [5][11]

Boiling Point 198 - 208 °C [4][5][6][11]

Melting Point -73 to -95 °C [4][5][6]

Flash Point >75 °C (178 °F) [4][5][12]

Refractive Index 1.410 - 1.423 at 20°C [4][5][11]

Water Solubility
33.39 mg/L at 25 °C (Slightly

soluble / practically insoluble)
[4][5][7]

LogP (o/w) 3.30 - 3.90 [4][13]

Olfactory Profile and Sensory Data
The scent of hexyl butyrate is complex and is described using a variety of descriptors. It is

predominantly characterized by its fruity and sweet notes. This ester is found naturally in

various fruits and berries, including apples, citrus fruits, pears, and passion fruit.[7][10][13]

Qualitative Odor Descriptors
The perceived aroma of an odorant can vary with its concentration. The primary and secondary

scent characteristics reported in the literature are summarized in Table 2.

Table 2: Qualitative Odor and Taste Descriptors for Hexyl Butyrate
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Descriptor Type Description References

Primary Scent Fruity, Sweet [2][5][9][10]

Secondary Scent
Green, Apple, Pineapple,

Waxy, Soapy
[7][10][13][14]

Other Descriptors
Tropical fruit, Pears, Apricot,

Estery, Vegetative
[1][4][5][11][13]

Taste Profile
Fruity, Green, Waxy, Fatty,

Vegetative (at 10 ppm)
[11]

Quantitative Olfactory Thresholds
The odor detection threshold (ODT) is the minimum concentration of a substance that can be

detected by the human olfactory system. This is a critical parameter for evaluating the potency

of an aroma compound.

Table 3: Quantitative Sensory Thresholds for Hexyl Butyrate

Threshold Type Value Medium References

Aroma Detection
250 ppb (parts per

billion)
Not specified [11]

Taste Threshold
10 ppm (parts per

million)
Not specified [11]

Experimental Methodologies for Olfactory Analysis
The characterization of an odorant like hexyl butyrate involves specialized analytical

techniques that couple chemical separation with sensory evaluation.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a technique used to identify which specific volatile compounds in a complex mixture

are responsible for its aroma.[15] An effluent from a gas chromatography column is split, with

one portion directed to a chemical detector (e.g., Mass Spectrometer) for identification and the
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other to a heated port where a trained sensory panelist sniffs the eluting compounds and

records odor descriptors and intensity.[15]
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Odor Threshold Determination
Determining the odor detection threshold is typically performed using standardized methods

like ASTM E679-04, "Standard Practice for Determination of Odor and Taste Thresholds by a

Forced-Choice Ascending Concentration Series Method of Limits".[16] This involves presenting

a sensory panel with a series of increasing concentrations of the odorant against blanks and

forcing a choice, which minimizes panelist bias.
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Caption: Protocol for odor threshold determination via a forced-choice method.
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Biochemical Mechanism of Odor Perception
The perception of esters like hexyl butyrate begins with their interaction with Olfactory

Receptors (ORs) located on the cilia of Olfactory Sensory Neurons (OSNs) in the nasal

epithelium. These receptors are G protein-coupled receptors (GPCRs).[8][17] The binding of an

odorant molecule initiates a sophisticated intracellular signaling cascade.

The canonical olfactory signal transduction pathway is as follows:

Binding: Hexyl butyrate binds to a specific OR.

G Protein Activation: The activated OR interacts with a heterotrimeric G protein (Gαolf),

causing the exchange of GDP for GTP on the α-subunit.[17]

Adenylyl Cyclase Activation: The activated Gαolf-GTP complex dissociates and activates

adenylyl cyclase type III (ACIII).

cAMP Production: ACIII catalyzes the conversion of ATP to cyclic adenosine monophosphate

(cAMP).

Channel Opening: Increased intracellular cAMP levels lead to the opening of cyclic

nucleotide-gated (CNG) ion channels.

Depolarization: The influx of cations (primarily Ca²⁺ and Na⁺) through the CNG channels

depolarizes the OSN membrane.

Signal Propagation: If the depolarization reaches the threshold, an action potential is

generated and transmitted along the axon to the olfactory bulb in the brain for processing.[8]
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Caption: The canonical olfactory signal transduction cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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